Cas no 89407-56-7 ([1,1'-Bicyclohexyl]-4-ol, 4-(2,4-difluorophenyl)-4'-pentyl-)

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-difluorophenyl)-4'-pentyl- structure
89407-56-7 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-difluorophenyl)-4'-pentyl-
CAS No:89407-56-7
MF:C23H34F2O
MW:364.512274265289
CID:601832
PubChem ID:71324020
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-difluorophenyl)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4-(2,4-difluorophenyl)-4'-pentyl-
    • 1-(2,4-difluorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
    • DTXSID50753534
    • 1~2~,1~4~-Difluoro-3~4~-pentyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • 89407-56-7
    • Inchi: 1S/C23H34F2O/c1-2-3-4-5-17-6-8-18(9-7-17)19-12-14-23(26,15-13-19)21-11-10-20(24)16-22(21)25/h10-11,16-19,26H,2-9,12-15H2,1H3
    • InChI Key: VUJLPXCKHRFGNN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1(CCC(CC1)C1CCC(CCCCC)CC1)O)F

Computed Properties

  • Exact Mass: 364.25777203g/mol
  • Monoisotopic Mass: 364.25777203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 20.2Ų
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